Cas no 1291854-53-9 (5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide)

5-[(3-Chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a synthetic small-molecule compound featuring a triazole core substituted with a 3-chlorophenylamino group and a 2,4-difluorobenzyl carboxamide moiety. Its structural design incorporates halogenated aromatic systems, which may enhance binding affinity and metabolic stability in biological applications. The triazole scaffold offers potential for diverse interactions, making it a candidate for medicinal chemistry research, particularly in targeting enzyme inhibition or receptor modulation. The presence of fluorine and chlorine atoms can influence lipophilicity and electronic properties, potentially improving pharmacokinetic profiles. This compound is of interest for exploratory studies in drug discovery, where its unique substitution pattern may contribute to selective bioactivity.

5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide structure

1291854-53-9 structure

Product Name:5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1291854-53-9

MF:C₁₆H₁₆ClF₂N₅O

MW:367.780948638916

CID:5322014

Update Time:2025-06-08

5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- 5-(3-chloroanilino)-N-[(2,4-difluorophenyl)methyl]triazolidine-4-carboxamide
- Inchi： 1S/C16H16ClF2N5O/c17-10-2-1-3-12(6-10)21-15-14(22-24-23-15)16(25)20-8-9-4-5-11(18)7-13(9)19/h1-7,14-15,21-24H,8H2,(H,20,25)
- InChI Key： IPWLYYOLROAGLN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)NC1C(C(NCC2C=CC(=CC=2F)F)=O)NNN1

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 460
XLogP3: 3.2
Topological Polar Surface Area: 77.2

5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6609-6057-2μmol	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	2μl	$57.0	2023-04-20
Life Chemicals	F6609-6057-5μmol	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	5μl	$63.0	2023-04-20
Life Chemicals	F6609-6057-1mg	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9		1mg	$54.0	2023-09-07
Life Chemicals	F6609-6057-2mg	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	2mg	$59.0	2023-04-20
Life Chemicals	F6609-6057-3mg	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	3mg	$63.0	2023-04-20
Life Chemicals	F6609-6057-4mg	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	4mg	$66.0	2023-04-20
Life Chemicals	F6609-6057-5mg	5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide	1291854-53-9	90%+	5mg	$69.0	2023-04-20

5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide Related Literature

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Additional information on 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291854-53-9)

The compound 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291854-53-9) is a highly specialized triazole-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core substituted with a 3-chlorophenyl group and a 2,4-difluorophenylmethyl carboxamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential bioactive properties, including antimicrobial and anti-inflammatory effects, which align with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. The compound's CAS No. 1291854-53-9 is frequently searched in academic databases and patent filings, reflecting its relevance in kinase inhibition studies and cancer research. Its structural analogs have shown promise in modulating enzyme activity, a hot topic in drug repurposing and personalized healthcare. This aligns with the growing interest in small-molecule therapeutics and AI-driven drug design, where such compounds are optimized for specificity and efficacy.

The synthesis of 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry techniques, which are widely discussed in green chemistry forums. Its triazole ring is known for stability and versatility, making it a key scaffold in medicinal chemistry. Recent publications highlight its potential as a lead compound for treating metabolic disorders, a trending topic in biopharmaceutical innovation. The compound's lipophilicity and hydrogen-bonding capacity are also critical for drug delivery systems, a focus area in nanotechnology research.

From an industrial perspective, CAS No. 1291854-53-9 is gaining traction in crop protection formulations, as its structural features may enhance pesticide efficacy while reducing environmental impact. This resonates with the global push for sustainable agriculture and eco-friendly chemicals. Analytical methods such as HPLC and LC-MS are commonly employed to characterize this compound, addressing the need for quality control in bulk manufacturing. Its spectroscopic data (e.g., NMR, IR) are often cited in chemical databases, supporting its identification and purity assessment.

In conclusion, 5-[(3-chlorophenyl)amino]-N-[(2,4-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide represents a cutting-edge example of molecular innovation with cross-disciplinary applications. Its integration into drug discovery pipelines and agrochemical development underscores its versatility. As research continues, this compound is poised to address critical challenges in healthcare and environmental science, making it a focal point for future scientific inquiries.